Cas no 2167030-89-7 (2-{2-aminobicyclo2.2.1heptan-1-yl}ethanethioamide)

• Product Name: 2-{2-aminobicyclo2.2.1heptan-1-yl}ethanethioamide
• CAS No: 2167030-89-7
• MF: C₉H₁₆N₂S
• MW: 184.301740646362
• CID: 6388885
• PubChem ID: 165842993
• Update Time: 2025-05-21

2-{2-aminobicyclo2.2.1heptan-1-yl}ethanethioamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-aminobicyclo2.2.1heptan-1-yl}ethanethioamide
• EN300-1478240
• 2167030-89-7
• 2-{2-aminobicyclo[2.2.1]heptan-1-yl}ethanethioamide

• Inchi： 1S/C9H16N2S/c10-7-3-6-1-2-9(7,4-6)5-8(11)12/h6-7H,1-5,10H2,(H2,11,12)
• InChI Key： YVSSTCNJYVFKSJ-UHFFFAOYSA-N
• SMILES： S=C(CC12CCC(CC1N)C2)N

Computed Properties

• Exact Mass: 184.10341969g/mol
• Monoisotopic Mass: 184.10341969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 84.1Ų

Additional information on 2-{2-aminobicyclo2.2.1heptan-1-yl}ethanethioamide

Introduction to 2-{2-Aminobicyclo[2.2.1]Heptan-1-Yl}Ethanethioamide (CAS No: 2167030-89-7)

2-{2-Aminobicyclo[2.2.1]Heptan-1-Yl}Ethanethioamide is a unique organic compound with the CAS registry number 2167030-89-7. This compound belongs to the class of bicyclic amines and contains a thioamide functional group, making it a versatile molecule with potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 2-{2-Aminobicyclo[2.2.1]Heptan-1-Yl}Ethanethioamide consists of a bicyclo[2.2.1]heptane ring system, which is a norbornane derivative, attached to an ethyl chain that terminates in a thioamide group (-S-CO-NH₂). The bicyclic framework provides the molecule with significant structural rigidity and stability, while the thioamide group imparts nucleophilic and hydrogen bonding properties, enhancing its reactivity and functionality.

Recent studies have highlighted the potential of bicyclic amine derivatives like this compound in drug design due to their ability to interact with biological targets through multiple non-covalent interactions. The presence of the thioamide group further enhances its pharmacokinetic properties, such as solubility and bioavailability, making it an attractive candidate for medicinal chemistry research.

One of the key areas of interest for Ethanethioamide derivatives is their role as inhibitors or modulators in enzyme-catalyzed reactions. For instance, researchers have explored the potential of this compound as a protease inhibitor, which could be instrumental in developing novel therapeutic agents against diseases such as cancer and neurodegenerative disorders.

In addition to its biological applications, bicyclo[2.2.1]heptane derivatives have also been studied for their use in polymer chemistry and materials science. The rigid bicyclic structure can serve as a building block for constructing advanced materials with tailored mechanical and thermal properties.

From a synthetic perspective, Ethanethioamide derivatives can be synthesized via various routes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of these compounds, reducing production costs and improving scalability.

The chemical stability of bicyclo[2.2.1]heptane derivatives under various conditions has also been a focal point of recent research. Understanding the degradation pathways of these compounds is crucial for their safe handling and application in industrial processes.

In conclusion, Ethanethioamide derivatives, particularly bicyclo[2.2.1]heptane-based compounds, represent a promising class of molecules with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into their properties and potential uses, underscoring their importance in modern chemical science.